![molecular formula C17H14N2O3 B5875168 2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide CAS No. 357315-75-4](/img/structure/B5875168.png)
2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide, also known as CHM-1, is a synthetic compound that has gained attention in the scientific community due to its potential use in cancer treatment. CHM-1 has been found to exhibit cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer.
Mechanism of Action
The mechanism of action of 2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of protein kinases, which play a critical role in cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been found to exhibit cytotoxic activity against cancer cells without affecting normal cells. This selectivity makes this compound a promising candidate for cancer treatment. This compound has also been found to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide is its selectivity towards cancer cells, which minimizes the potential for side effects. However, this compound has limited solubility in water, which can make it difficult to work with in lab experiments. Additionally, more research is needed to fully understand the mechanism of action of this compound.
Future Directions
There are several future directions for research on 2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of interest is the investigation of the mechanism of action of this compound to better understand how it exerts its cytotoxic effects on cancer cells. Additionally, more research is needed to evaluate the efficacy of this compound in animal models and clinical trials.
Synthesis Methods
2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 4-hydroxybenzaldehyde, which is then reacted with 2-methoxybenzaldehyde to form the intermediate 3-(4-hydroxyphenyl)-3-(2-methoxyphenyl)propenal. This intermediate is then reacted with cyanoacetamide to form this compound.
Scientific Research Applications
2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)acrylamide has been extensively studied for its potential use in cancer treatment. Several studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Properties
IUPAC Name |
(Z)-2-cyano-N-(4-hydroxyphenyl)-3-(2-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3/c1-22-16-5-3-2-4-12(16)10-13(11-18)17(21)19-14-6-8-15(20)9-7-14/h2-10,20H,1H3,(H,19,21)/b13-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHIFQMHEBZOHB-RAXLEYEMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.